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Compound of Interest

Compound Name: Acid Red 186 free acid

CAS No.: 50335-05-2

Cat. No.: B1665443

Get Quote

Executive Summary: The Aerobic Paradox
Acid Red 186 (AR186), a chromium-complex monoazo dye (C.I. 18810), presents a distinct

challenge in environmental biotechnology. Unlike simple azo dyes, AR186 contains a chromium

ion coordinated to the azo linkage, conferring high stability against light and wet treatments. In

standard aerobic activated sludge systems, AR186 is recalcitrant. The electron-withdrawing

nature of the azo bond (–N=N–) and the steric hindrance of the metal complex prevent

standard aerobic bacteria from executing the initial oxidative cleavage.

This guide posits that true aerobic biodegradation of AR186 is not feasible with standard

bacterial consortia but requires specialized oxidative pathways found in white-rot fungi (WRF)

or specific yeast strains (Pichia sp.).[1] We define the protocol for leveraging ligninolytic

enzymes (Laccase, MnP) to bypass the anaerobic reduction requirement, achieving

mineralization while managing the release of trivalent chromium.

Chemical Profile & Bioavailability Barriers
To design a degradation protocol, one must understand the substrate's resistance

mechanisms.
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Property Specification Biological Implication

CAS Number 52677-44-8
Unique identifier for regulatory

tracking.[1][2]

Molecular Structure
Metal-complex Azo (1:2 Cr

complex)

The Cr-center protects the azo

bond from nucleophilic attack.

[1]

Solubility High (Sulfonated groups)

High bioavailability in water,

but repulsion from negatively

charged bacterial cell walls.

Toxicity Potential Cr(VI) release

Degradation intermediates

may be more toxic than the

parent dye if Cr is oxidized.

Mechanistic Pathways: The Oxidative Solution
Standard aerobic bacteria lack the oxygen-insensitive azoreductases required to break the azo

bond. Therefore, we utilize Ligninolytic Fungi (Phanerochaete chrysosporium or Trametes

versicolor). These organisms secrete non-specific oxidative enzymes that degrade the dye via

a radical mechanism, independent of the azo-bond reduction.

The Laccase-Mediated Pathway
Unlike bacterial reduction (which requires anaerobic conditions), fungal Laccase uses

molecular oxygen to generate radicals.

Oxidation: Laccase extracts an electron from the phenolic ring of the dye, creating a phenoxy

radical.

Destabilization: The radical resonates to the carbon bearing the azo linkage.

Cleavage: Nucleophilic attack by water causes the rupture of the C-N bond, releasing

molecular nitrogen (or N2O) and quinone byproducts.

Demetalization: The destruction of the ligand structure releases the Chromium ion, typically

as Cr(III), which precipitates or adsorbs to the fungal biomass.
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Figure 1: Proposed oxidative degradation pathway of Acid Red 186 by ligninolytic enzymes

under aerobic conditions.[1]

Experimental Protocol: Aerobic Batch Degradation
Objective: Validate the biodegradability of AR186 using Phanerochaete chrysosporium (ATCC

24725) in a self-validating batch system.

Reagents & Setup
Medium: Kirk’s Nitrogen-Limited Medium (induces ligninolytic enzymes).[1]

Dye Stock: 1000 mg/L Acid Red 186 (purified).[1]

Inoculum: Spore suspension (

spores/mL).[1]

Controls:

Abiotic Control: Heat-killed mycelia (tests adsorption vs. degradation).[1]

Dark Control: Excludes photodegradation.[3]

Step-by-Step Workflow
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Pre-Culture: Inoculate spores into 100mL Potato Dextrose Broth (PDB). Incubate at 30°C,

150 rpm for 3 days to establish pellet morphology.

Induction Phase: Transfer pellets to Nitrogen-Limited Medium. Incubate for 24h to trigger

secondary metabolism (enzyme production).[1]

Dye Spike: Add AR186 to a final concentration of 50 mg/L.

Sampling Loop (0h, 12h, 24h, 48h, 72h):

Aliquot 1 (2mL): Centrifuge (10,000g, 5 min). Measure Supernatant Absorbance (

nm).[1]

Aliquot 2 (5mL): HPLC Analysis (C18 Column, Methanol:Water gradient) to track

metabolite formation.

Aliquot 3 (Cr Analysis): ICP-OES analysis of supernatant to detect released Chromium.[1]

Validation Criteria (Self-Correcting Logic)
Adsorption Check: If the Abiotic Control shows >20% color removal, the mechanism is

biosorption, not biodegradation.

Enzyme Correlation: Measure Laccase activity (ABTS assay) in the supernatant.

Degradation peaks must correlate with enzyme activity spikes.
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Figure 2: Experimental workflow for distinguishing enzymatic biodegradation from physical

biosorption.

Anticipated Results & Data Interpretation
Based on comparative data from Acid Red B and Acid Red 151 degradation studies:

Parameter
Expected Outcome
(Aerobic Fungal)

Interpretation

Color Removal > 90% within 48-72 hours
Chromophore cleavage is

rapid due to radical attack.[1]

TOC Removal 40% - 60%

Mineralization lags behind

decolorization; aromatic

fragments remain.[1]

Chromium Fate
80% in Biomass / 20% in

Solution

Fungal cell walls bind the

released Cr(III). Caution: High

soluble Cr indicates toxicity.

Laccase Activity Peaks at 24-36h
Confirms enzymatic

mechanism.[1]

Critical Insight: If using bacterial strains (Pseudomonas spp.), expect significantly lower

efficiency (<30%) under strict aerobic conditions unless the strain is engineered with specific

oxygen-tolerant azoreductases.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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